Targeted Utility: Direct Generation of Omeprazole Impurity 35 Standard
This compound uniquely enables the controlled synthesis of (4-Methoxy-3,5-dimethylpyridin-2-yl)methyl methanesulfonate (Omeprazole Impurity 35), a critical pharmacopeial reference standard [1]. In contrast, simple methanesulfonyl chloride (MsCl) cannot deliver the pyridinyl moiety and requires subsequent coupling steps, increasing impurity complexity [2].
Comparator: multi-step with generic MsCl
| Evidence Dimension | Product Specified Use |
|---|---|
| Target Compound Data | Direct mesylation to form Omeprazole Impurity 35 (C10H15NO4S, MW 245.3 g/mol) [1]. |
| Comparator Or Baseline | Methanesulfonyl chloride (MsCl): forms simple mesylates, requires additional steps for pyridinyl conjugation. |
| Quantified Difference | Target compound provides the complete pyridinyl scaffold in a single step. |
| Conditions | Synthesis of pharmacopeial impurity standards for Omeprazole ANDA submissions. |
Why This Matters
Essential for pharmaceutical analytical method development requiring a specific impurity marker rather than a generic mesylate.
- [1] ChemWhat. (n.d.). Omeprazole Impurity 35, (4-Methoxy-3,5-dimethylpyridin-2-yl)methyl methanesulfonate, CAS 477585-18-5. https://www.chemwhat.com/omeprazole-impurity-35-cas-477585-18-5/ View Source
- [2] Mitsubishi Tokyo Pharmaceutical Co. (2000). Production of novel 2-hydroxymethyl-4-methoxy-3,5-dimethylpyridine and its intermediate. JP3029894B2. https://www.sumobrain.com/patents/jp/JP3029894B2.html View Source
